Cas no 65908-13-6 (1,3-Butadiene-1,2,3,4-tetracarboxylic acid, tetramethyl ester, (Z,Z)-)

• Product name: 1,3-Butadiene-1,2,3,4-tetracarboxylic acid, tetramethyl ester, (Z,Z)-
• CAS No: 65908-13-6
• MF: C₁₂H₁₄O₈
• MW: 286.23476
• CID: 397122
• PubChem ID: 498530

1,3-Butadiene-1,2,3,4-tetracarboxylic acid, tetramethyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene-1,2,3,4-tetracarboxylic acid, tetramethyl ester, (Z,Z)-
• tetramethyl buta-1,3-diene-1,2,3,4-tetracarboxylate
• DTXSID90333314
• 65908-13-6
• AKOS030696635

• Inchi： InChI=1S/C12H14O8/c1-17-9(13)5-7(11(15)19-3)8(12(16)20-4)6-10(14)18-2/h5-6H,1-4H3
• InChI Key： BINZDSNUUKBGBJ-UHFFFAOYSA-N
• SMILES： COC(=O)C=C(C(=CC(=O)OC)C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 286.06882
• Monoisotopic Mass: 286.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2